![molecular formula C11H8Cl2N2O B1368090 2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine CAS No. 1523618-07-6](/img/structure/B1368090.png)
2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine
Overview
Description
2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine is a synthetic heterocyclic organic compound. It is a human skin sensitizer and has been used in the synthesis of various compounds .
Synthesis Analysis
This compound can be synthesized through various methods. For instance, it can be used as a starting material to synthesize 5-fluoropyrimidine-2-carboxamides and 5-fluoropyrimidine-4-carboxamides as potential kinase inhibitors . It can also react with piperidine to produce 2-chloro-5-methyl-4-piperidin-1-yl-pyrimidine .Molecular Structure Analysis
The molecular weight of this compound is 255.1 . Its IUPAC name is this compound and its InChI code is 1S/C11H8Cl2N2O/c1-16-8-4-2-7(3-5-8)9-6-14-11(13)15-10(9)12/h2-6H,1H3 .Chemical Reactions Analysis
This compound undergoes effective one-pot, regioselective double Suzuki coupling reaction to yield diarylated pyrimidines . It can also be used in the synthesis of (2-chloro-6-methyl-pyrimidin-4-yl)-(2,3-dihydro-benzothiazol-6-yl)-amine .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Synthesis Techniques and Intermediates
- Synthesis and Intermediate Uses : 2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine is a novel intermediate in pyrimidine synthesis. It can be synthesized using methyl methoxyacetate, methyl formate, carbamide, and phosphoryl chloride, achieving a high purity over 99.5% (Liu Guo-ji, 2009). Additionally, it serves as a building block in the synthesis of novel dendrimers, which are useful in applications requiring rigid structures and high resistance to conditions (W. Maes, D. Amabilino, & W. Dehaen, 2003).
Antiviral and Antibacterial Properties
- Antiviral Activities : Some derivatives of this compound demonstrate significant antiviral activities, particularly against retroviruses in cell cultures. This includes inhibitory effects on human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity (D. Hocková et al., 2003).
- Antibacterial Properties : Derivatives like 1,2,3-aryl-1,2,3,4-tetrahydropyrimido[4,5-d]pyrimidine, synthesized using this compound, have shown promising antibacterial properties against several strains of bacteria (J. Cieplik et al., 2008).
Corrosion Inhibition
- Corrosion Inhibition : Pyrimidine derivatives are effective as corrosion inhibitors. For instance, a pyrimidine–based compound showed high efficiency in preventing CO2 corrosion of steel in aggressive environments, which is relevant for oilfield applications (I. Onyeachu et al., 2019).
Antitumor Activities
- Antitumor Properties : Some pyrimidine derivatives, particularly those incorporating this compound, have been evaluated for antitumor properties. They have shown efficacy in inhibiting tumor growth in various cancer cell lines (L. Grigoryan et al., 2008).
Mechanism of Action
Target of Action
Pyrimidines are known to have a wide range of pharmacological effects, including anti-inflammatory activities .
Mode of Action
Pyrimidines are known to inhibit the expression and activities of certain vital inflammatory mediators .
Biochemical Pathways
Pyrimidines are known to affect several biochemical pathways related to inflammation .
Safety and Hazards
2,4-Dichloro-5-(4-methoxyphenyl)pyrimidine is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3 . It is a human skin sensitizer . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Relevant Papers Several papers have been published on this compound and related compounds. These include studies on the synthesis, anti-inflammatory activities, and structure–activity relationships of pyrimidines , as well as research on the design, synthesis, and antimicrobial study of some pyrimidine derivatives .
properties
IUPAC Name |
2,4-dichloro-5-(4-methoxyphenyl)pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N2O/c1-16-8-4-2-7(3-5-8)9-6-14-11(13)15-10(9)12/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIFPSJNJLGNUIS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CN=C(N=C2Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801253684 | |
Record name | Pyrimidine, 2,4-dichloro-5-(4-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801253684 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1523618-07-6 | |
Record name | Pyrimidine, 2,4-dichloro-5-(4-methoxyphenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1523618-07-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyrimidine, 2,4-dichloro-5-(4-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801253684 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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